Cas no 2137539-14-9 (4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride)

• Product Name: 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride
• CAS No: 2137539-14-9
• CID: 4639808
• Update Time: 2025-06-12

4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride

Introduction to 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride (CAS No. 2137539-14-9)

4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride, identified by the chemical identifier CAS No. 2137539-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of a benzaldehyde moiety conjugated with an ethynyl group, further functionalized by a 1H-pyrazole ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride combines several pharmacophoric elements that are known to interact favorably with biological targets. The benzaldehyde group is a well-documented scaffold in medicinal chemistry, often employed in the synthesis of bioactive molecules due to its ability to participate in hydrogen bonding and form stable complexes with proteins. The ethynyl substituent introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. Additionally, the 1H-pyrazole ring is a prominent feature in many bioactive compounds, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole-containing compounds. The unique electronic and steric properties of the pyrazole ring make it an ideal candidate for modulating biological pathways. For instance, studies have demonstrated that pyrazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory processes. Furthermore, the combination of the benzaldehyde and ethynyl groups in 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride suggests potential applications in the design of molecules that target neurological disorders, given the known involvement of benzaldehyde derivatives in cholinergic systems.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Among these, pyrazole derivatives have emerged as a promising class of scaffolds due to their structural versatility and biological activity. The compound 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride exemplifies this trend, as it integrates multiple pharmacophoric elements that are likely to enhance its interaction with biological targets. The benzaldehyde group can serve as a hydrogen bond acceptor or donor, while the ethynyl group provides a site for further chemical modification through cross-coupling reactions such as Suzuki or Sonogashira couplings. This flexibility allows chemists to tailor the molecule's properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising compounds like 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride. These methods allow researchers to predict binding affinities and interactions between the compound and biological targets, thereby expediting the drug discovery process. In particular, the pyrazole ring has been shown to exhibit strong binding interactions with enzymes and receptors involved in cancer progression, making it an attractive moiety for anticancer drug development.

The synthesis of 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Key steps include the preparation of the pyrazole derivative via condensation reactions, followed by Sonogashira coupling to introduce the ethynyl group. Subsequent oxidation and salt formation yield the final product. This synthetic route underscores the compound's role as a building block for more complex molecules, demonstrating its importance in medicinal chemistry.

One of the most compelling aspects of 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride is its potential application in modulating inflammatory pathways. Inflammation is a hallmark of many chronic diseases, including arthritis, cardiovascular disorders, and neurodegenerative conditions. Pyrazole derivatives have been reported to exhibit anti-inflammatory effects by inhibiting key enzymes involved in pro-inflammatory cytokine production. For example, certain pyrazole-based compounds have shown efficacy in reducing interleukin-6 (IL-6) levels, a cytokine implicated in various inflammatory conditions. The presence of both benzaldehyde and ethynyl groups may enhance its ability to interact with inflammatory targets, making it a promising candidate for therapeutic intervention.

Another area where 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride shows promise is in anticancer research. Cancer is one of the leading causes of mortality worldwide, necessitating the development of novel chemotherapeutic agents. Pyrazole derivatives have been extensively studied for their antitumor properties due to their ability to interfere with critical cellular processes such as DNA replication and cell proliferation. The benzaldehyde moiety can potentially disrupt protein-protein interactions essential for cancer cell survival, while the ethynyl group offers opportunities for further derivatization to enhance target specificity. Preliminary studies suggest that compounds analogous to 4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells.

The development of new drugs is often hampered by issues related to bioavailability and metabolic stability. However,4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride, being a relatively small molecule with well-defined pharmacophoric elements, may offer advantages in these areas compared to larger peptidic or protein-based drugs. Small molecules generally exhibit better oral bioavailability and can be easily modified to optimize pharmacokinetic properties such as solubility and metabolic clearance. Additionally,the hydrochloride salt form enhances solubility, which is crucial for formulation development.

In conclusion,4-[2-(1H-pyrazol-4-yl)ethynyl]benzaldehyde hydrochloride (CAS No. 2137539-14-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications。 Its combination of pharmacophoric elements positions it as a valuable intermediate for synthesizing novel bioactive molecules。 Ongoing research into its biological activity promises exciting developments， particularly in areas such as inflammation， cancer，and neurological disorders。 As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in addressing some of medicine's most pressing challenges。